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Compound Focus: 4-Chlorobutan-2-ol

CAS No.: 2203-34-1

Cat. No.: S685894

Chemical Profile and Specifications

Chlorinated butanols are versatile intermediates in organic synthesis. The table below summarizes the key

data for two closely related compounds identified in the search results.

Table 1: Chemical and Physical Properties of Key Intermediates

Property 4-Chloro-1-butanol [1] 4-Chloro-2-butanone [2] [3]
CAS Number 928-51-8 6322-49-2

Molecular Formula CaHoCIO CsH-CIO

Molecular Weight 108.57 g/mol 106.55 g/mol

Appearance Colorless to Light Yellow Liquid Colorless Liquid

Boiling Point 50.0-52.0 °C / 1 mmHg 145.6 °C at 760 mmHg
Density 1.088 g/mL at 25 °C 1.033 g/cm3
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Property 4-Chloro-1-butanol [1] 4-Chloro-2-butanone [2] [3]
Flash Point 36 °C 455 °C
Purity >85.0% (contains Tetrahydrofuran) 98% min (Industrial Grade)

Synthetic Applications and Protocols

Role as Alkylating Agents in N-Heterocycle Synthesis

A primary application of these intermediates is acting as alkylating agents to introduce a butyl chain with a

terminal functional group into nitrogen-containing heterocycles, a common scaffold in pharmaceuticals [4].

A recent protocol detailed the synthesis of novel nitroimidazole-pyrazole hybrids. In this work, 4-Chlore-1-
butanol (1) was first converted into an active ester, 4-chlorobutyl 1-aryl-1H-pyrazole-4-carboxylates (3a—
j). This intermediate then underwent an N-alkylation with 4(5)-nitro-1H-imidazole to produce the target
compounds, 4-(4-nitro-1H-imidazol-1-yl)butyl 1-aryl-1H-pyrazole-4-carboxylates (2a—j), in yields
ranging from 18% to 85% [4]. This demonstrates the utility of 4-Chloro-1-butanol in constructing molecular

hybrids with potential biological activity.

The following diagram outlines the logical relationship and workflow of this synthetic application:
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Detailed Synthesis Protocol for 4-Chloro-2-butanone

The following is a detailed laboratory procedure for synthesizing 4-Chloro-2-butanone from 4-hydroxy-2-
butanone, adapted from a patent [5]. This method avoids the use of solvent, simplifies the process, and

achieves a yield above 95%.

Table 2: Reagents and Quantities for 4-Chloro-2-butanone Synthesis

Reagent/Parameter Specification Quantity
4-Hydroxy-2-butanone Starting material 509
Thionyl Chloride (SOCI2) Chlorinating agent 82¢
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Reagent/Parameter Specification Quantity

Sodium Bicarbonate (NaHCO3) 5 wt% aqueous solution For washing, g.s.

Experimental Procedure:

e Setup and Cooling: Charge a 500 mL four-neck round-bottom flask with 50 g of 4-hydroxy-2-
butanone. Cool the flask to -5 °C using an ice-salt bath [5].

e Chlorination Reaction: Slowly add 82 g of thionyl chloride to the flask dropwise, with continuous
stirring. Control the addition rate to maintain the internal temperature below 5 °C [5].

¢ Reaction and Heating: After the addition is complete [5]:

o Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.
o Subsequently, heat the mixture to 60 °C and maintain for 0.5-1 hour to ensure complete
reaction.

e Cooling and Quenching: Cool the reaction mixture back to room temperature [5].

e Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer with a 5 wt% sodium
bicarbonate solution until the agueous phase reaches a pH of 7. This step neutralizes any residual
acid [5].

¢ Isolation: The crude product is then purified by distillation under reduced pressure to obtain 4-
Chloro-2-butanone as a pure product [5].

The workflow for this synthesis is straightforward, as shown below:
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Handling, Storage, and Safety
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Adherence to strict safety protocols is essential when handling these compounds.

e Hazard Classification: 4-Chloro-1-butanol is classified as a flammable liquid and is air and heat
sensitive. Hazard statements include R10 (Flammable), R22 (Harmful if swallowed), and R36/37/38
(Irritating to eyes, respiratory system, and skin) [1].

e Storage: For 4-Chloro-1-butanol, store long-term at 2-8°C in a tightly sealed container under an
inert atmosphere. Keep away from ignition sources, heat, and moisture [1]. 4-Chloro-2-butanone
should also be stored under an inert atmosphere, preferably in a freezer under -20°C [3].

¢ Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eyelface
protection. Avoid contact with skin and eyes, and do not breathe its vapors [1].

Summary

4-Chloro-1-butanol and 4-Chloro-2-butanone are valuable building blocks in pharmaceutical chemistry. They
are particularly effective as alkylating agents for the synthesis of N-heterocyclic compounds, such as
imidazole and pyrazole hybrids, which are core structures in many active pharmaceutical ingredients (APIs)
[1] [4]. The provided solvent-free synthesis for 4-Chloro-2-butanone offers a high-yielding, industrially
applicable method for producing this key intermediate [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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in Pharmaceutical Intermediate Synthesis]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b685894#4-chlorobutan-2-ol-in-pharmaceutical-intermediate-

synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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